Fluorapatite

• IUPAC Name: pentacalcium;fluoride;triphosphate
• InChI: InChI=1S/5Ca.FH.3H3O4P/c;;;;;;3*1-5(2,3)4/h;;;;;1H;3*(H3,1,2,3,4)/q5*+2;;;;/p-10
• InChI Key: VSIIXMUUUJUKCM-UHFFFAOYSA-D
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[F-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]
• Molecular Formula: Ca5FO12P3
• DSSTOX Substance ID: DTXSID2051429
• Molecular Weight: 504.3 g/mol
• CAS RN: 1306-05-4, 12015-73-5

Description

Fluorapatite, often spelled as fluoroapatite, is a phosphate mineral with the formula Ca5(PO4)3F (calcium fluorophosphate). It is a hard crystalline solid and can have various colors (green, brown, blue, yellow, violet, or colorless), but the pure mineral is colorless. It is a common phosphate mineral and occurs widely as an accessory mineral in igneous rocks and in calcium-rich metamorphic rocks. It is also found in the teeth of sharks and other fishes in varying concentrations.

Synthesis Analysis

Fluorapatite can be synthesized in a three-step process. First, calcium phosphate is generated by combining calcium and phosphate salts at neutral pH. This material then reacts further with fluoride sources (often sodium monofluorophosphate or calcium fluoride (CaF2)) to give the mineral.

Molecular Structure Analysis

Fluorapatite crystallizes in a hexagonal crystal system. It consists of 3 ions: F-, Ca2+, PO4(3-). The fluoride ion is often replaced in the crystal structure by chloride or a hydroxide group.

Chemical Reactions Analysis

The thermochemical and kinetics study of the attack of a synthetic fluorapatite (Fap) by a 10 mass% H2SO4 sulfuric acid solution was performed. Another study showed the dissolution kinetics of fluorapatite in the hydrochloric acid solution.

Physical And Chemical Properties Analysis

Fluorapatite is a hard crystalline solid. It has a molecular weight of 504.3 g/mol. It occurs as minute, often green, glassy crystals in many igneous rocks, and also in magnetite deposits, high-temperature hydrothermal veins, and metamorphic rocks.

Scientific Research Applications

Hydrothermal Alteration and Rare Earth Elements (REE) Remobilization

Fluorapatite has been studied in the context of hydrothermal alteration processes, particularly in relation to the remobilization, transportation, and precipitation of Rare Earth Elements (REE). .

Doping with Rare-Earth Elements for Fluorescence Applications

Fluorapatite can be doped with various kinds of REEs (La, Pr, Sm, Eu, Gd, Ho, Er, and Yb) to optimize its microstructure and fluorescence properties. The wavelength of the emitted light from the REEs-doped fluorapatite is determined by the type of REEs used. .

Biomedical Applications

.

Enhancement of Hydroxyapatite’s Properties

Fluorapatite has been used to reinforce the mechanical and biological properties of hydroxyapatite. .

Coating Applications

Fluorapatite provides more stable and adherent deposits, making it suitable for coating applications. .

Rare Earth Elements (REE) Mineralization

Fluorapatite-rich rocks from marine phosphorites, alkaline igneous complexes, and iron-oxide copper gold (IOCG) deposits commonly contain elevated but sub-economic contents of REE. .

Mechanism of Action

Target of Action

Fluorapatite primarily targets dental and skeletal tissues . It is found in the teeth of various species, including humans, and is present in teeth that have been exposed to fluoride ions . In bones, Fluorapatite alters osteogenesis by replacing calcium, resulting in changes in bone structure .

Mode of Action

Fluorapatite’s mode of action involves the deposition of a stable, acid-resistant tooth surface coating . This coating comprises calcium fluoride generated via the actions of SnF2 on apatite, and its transformation to fluorapatite . This process involves the exchange of F− ‘ligands’ from Sn(II) to Ca2+ . When fluoride is present in oral fluids, Fluorapatite forms during the remineralization process . Fluoride ions (F-) replace hydroxyl groups (OH–) in the formation of the apatite crystal lattice .

Biochemical Pathways

Fluorapatite affects several biochemical pathways. It is a known inhibitor of glycolysis at the cellular energetics level . Fluoride-mediated apoptosis occurs via two vital pathways: mitochondrial-mediated and endoplasmic reticulum stress pathways .

Pharmacokinetics

After absorption from the gastrointestinal tract, respiratory tract, or skin and mucous membrane, Fluorapatite reaches different organs and body tissues through blood circulation . Following oral intake, unabsorbed fluoride is excreted through feces, and 50–70% of absorbed fluoride is excreted through urine, perspiration, saliva, milk, and egg (in birds), and the rest is retained in the body .

Result of Action

The presence of Fluorapatite helps prevent tooth decay or dental caries . In bones, Fluorapatite alters the osteogenesis by replacing calcium, thus resulting in bone deformities . In skeletal muscles, high concentration and long-term exposure to fluoride causes loss of muscle proteins leading to atrophy .

Action Environment

The action of Fluorapatite is influenced by environmental factors. The prominent source of fluoride in humans is drinking water, which gets contaminated due to the nature of rocks and fluoride-bearing minerals in groundwater . Fluorapatite is a common constituent occurring in iron-oxide copper gold (IOCG) deposits, iron-oxide fluorapatite (IOA) deposits, and carbonatite-related REE deposits .

Safety and Hazards

Exposure to high concentrations of fluoride, such as in a laboratory setting often exceeding 100 ppm, results in a wide array of toxicity phenotypes. This includes oxidative stress, organelle damage, and apoptosis in single cells, and skeletal and soft tissue damage in multicellular organisms.

Future Directions

Hydroxyapatite- and fluorapatite-based nanocomposite powders have been developed and demonstrate huge potential for a variety of biomedical applications such as controlled drug release, bone cements, toothpaste additive, and dental implants. Other future directions include enamel biomimetics and the use of fluorapatite in the synthesis of new materials.

Synthesis routes and methods

Procedure details

A fluid bed reactor unit of the type illustrated in the drawing, having a bed diameter of 10 feet, operates on a feed of about 60 TPH (short tons per hour) of phosphate rock calcines having particle sizes up to -4 mesh. The hot calcines are introduced tnto the fluid bed reactor unit at a temperature of about 500°-600° C (932°-1112° F). The calcines contain about 10-15 % by weight, of CaO. Cooling water is sprayed on the fluidized bed at the rate of 20-30 GPH (Gallons Per Hour) and a fluidizing air stream is introduced through the windbox of the fluid bed reactor at ambient temperature. An additional quantity of water is introduced through a conduit which supplies a plurality of nozzles positioned within the fluidized bed and just above the level of the constriction plate of the fluid bed reactor at the rate of 10-15 GPH. About 55 TPH of beneficiated phosphate rock product is produced at a temperature of about 160°-170° C (320° -338° F) and about 5 TPH of calcium hydroxide having an average particle size of up to -65 mesh is elutriated by the fluidizing gas and obtained as separated waste or by-product. The slaking reaction transforms about 85% of the CaO to calcium hydroxide, and the separation which occurs in the fluid bed reactor is effective to separate about 75% of the calcium hydroxide from the phosphate rock calcines.

Q & A

Q1: What is the chemical formula and molecular weight of fluorapatite?

A1: Fluorapatite is represented by the chemical formula Ca₅(PO₄)₃F [] and has a molecular weight of 504.30 g/mol.

Q2: What spectroscopic techniques are used to characterize fluorapatite?

A2: Researchers commonly utilize several techniques for characterization, including: * X-ray diffraction (XRD): This technique reveals the crystal structure and phase purity of fluorapatite [].* Infrared (IR) spectroscopy: IR spectroscopy helps identify the presence of specific functional groups, like hydroxyl groups, within the apatite structure [, ].* Raman spectroscopy: This method provides information about the vibrational modes of molecules within the apatite structure, aiding in identifying different apatite species and characterizing their composition [].* Nuclear Magnetic Resonance (NMR): Both ¹⁹F and ³¹P NMR can be employed to investigate the local structural environment around fluorine and phosphorus atoms in apatite [, ].

Q3: How does the presence of rare earth elements (REEs) affect the properties of fluorapatite?

A4: REEs often substitute for calcium in the fluorapatite lattice []. This substitution can impact:* Fluorescence: The presence and type of REEs can influence the color of fluorescence observed under UV light, providing a quick method for discriminating between Cl-rich and F-rich apatites [].* Electronic Properties: Density functional theory (DFT) calculations indicate that REE substitution shifts the Fermi level of fluorapatite to higher energy levels, making it more reactive and potentially influencing its floatability [].

Q4: How does fluorapatite compare to hydroxyapatite in terms of solubility and stability?

A5: Fluorapatite generally exhibits lower solubility and greater stability compared to hydroxyapatite, particularly in acidic environments [, , ]. This enhanced stability is attributed to the stronger bonding of fluoride within the apatite crystal lattice [].

Q5: How does the incorporation of fluoride into hydroxyapatite influence its properties?

A6: Fluoridation of hydroxyapatite enhances its resistance to acid dissolution, making it less prone to demineralization [, ]. This effect is attributed to the formation of fluorapatite, which has a lower solubility product than hydroxyapatite, promoting remineralization and inhibiting caries formation [].

Q6: How does the presence of silica or alumina affect the thermal stability of fluorapatite during the reduction of iron ore?

A7: The presence of silica in the reaction system lowers the initial reduction temperature of fluorapatite more effectively than alumina. Additionally, silica exhibits a greater catalytic effect on the reduction process compared to alumina, leading to lower activation energy and pre-exponential factors in kinetic studies [].

Q7: What are some applications of fluorapatite in environmental remediation?

A8: Fluorapatite, particularly in its nanocomposite form, shows promise in removing heavy metals from contaminated water []. For example, it effectively sequesters lead from aqueous solutions by forming highly insoluble lead-phosphate minerals like pyromorphite [].

Q8: How is fluorapatite used in biomedical applications?

A9: Fluorapatite's biocompatibility makes it a suitable material for various biomedical applications, including:* Coatings for medical implants: Fluorapatite coatings on titanium alloys like Ti-6Al-4V enhance biocompatibility and promote bone-like apatite formation [, ].* Bone regeneration: Fluorapatite scaffolds provide a framework for bone tissue regeneration, and its presence in cocultures with mesenchymal stem cells and endothelial cells enhances mineralization [].

Q9: How is fluorapatite being explored for drug delivery?

A10: Researchers are exploring the use of fluorapatite nanoparticles as drug delivery vehicles due to their biocompatibility and ability to be functionalized with various molecules []. These nanoparticles have the potential to improve drug targeting and controlled release, enhancing therapeutic efficacy.

Q10: What can the occurrence and composition of fluorapatite tell us about geological processes?

A11: Fluorapatite serves as a valuable indicator mineral in various geological settings:* Igneous processes: Fluorapatite composition, particularly its REE content and halogen ratios, helps determine the origin and evolution of igneous rocks, including those found on the Moon [, , ].* Fluid flow history: Fluorapatite cementation in sedimentary basins, like the Thelon Basin in Canada, provides insights into past fluid flow events and the timing of diagenetic processes [].* Metasomatic alteration: Variations in the composition of fluorapatite within ore deposits, such as the Sin Quyen Cu-LREE-Au deposit in Vietnam, can reveal the extent and nature of fluid-rock interactions during mineralization [].

Q11: What are some ongoing challenges and future directions for fluorapatite research?

A12: * Understanding the complexities of apatite solid solutions: While significant progress has been made, further research is needed to fully elucidate the thermodynamic behavior and atomic arrangements within complex fluorapatite solid solutions [].* Optimizing fluorapatite synthesis for specific applications: Tailoring the size, morphology, and composition of synthetic fluorapatite is crucial for enhancing its performance in various applications. * Developing sustainable and environmentally friendly processing methods: As the demand for apatite grows, exploring eco-friendly and efficient extraction and processing techniques is critical [].